Cas no 1359870-26-0 (Fmoc-(S)-2-amino-4-methylpentanethioic S-acid)

1359870-26-0 structure
Product name:Fmoc-(S)-2-amino-4-methylpentanethioic S-acid
Fmoc-(S)-2-amino-4-methylpentanethioic S-acid Chemical and Physical Properties
Names and Identifiers
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- 1359870-26-0
- Fmoc-(S)-2-amino-4-methylpentanethioic S-acid
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- Inchi: 1S/C21H23NO3S/c1-13(2)11-19(20(23)26)22-21(24)25-12-18-16-9-5-3-7-14(16)15-8-4-6-10-17(15)18/h3-10,13,18-19H,11-12H2,1-2H3,(H,22,24)(H,23,26)/t19-/m0/s1
- InChI Key: UBFWPLLPFFKKHE-IBGZPJMESA-N
- SMILES: SC([C@H](CC(C)C)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)=O
Computed Properties
- Exact Mass: 369.13986477g/mol
- Monoisotopic Mass: 369.13986477g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 26
- Rotatable Bond Count: 7
- Complexity: 488
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 56.4Ų
- XLogP3: 4.9
Fmoc-(S)-2-amino-4-methylpentanethioic S-acid Related Literature
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Soumen Saha,Ram Kinkar Roy,Sourav Pal Phys. Chem. Chem. Phys., 2010,12, 9328-9338
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Yangyang Li,Junjie Guo,Xiaohui Liu,Weiping Qin J. Mater. Chem. C, 2016,4, 2123-2126
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W. Du,A. J. Cruz-Cabeza,S. Woutersen,R. J. Davey,Q. Yin Chem. Sci., 2015,6, 3515-3524
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Ryan Fillingham,Matthew Boon,Shaghraf Javaid,J. Alex Saunders,Franca Jones CrystEngComm, 2021,23, 2249-2261
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